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Compound of Interest

Compound Name: Ammonium-15N bromide

CAS No.: 39466-31-4

Cat. No.: B584713

Get Quote

In the realm of high-resolution Nuclear Magnetic Resonance (NMR) and advanced materials

synthesis (specifically hybrid organic-inorganic perovskites), the quality of isotopic precursors is

not merely a supply chain detail—it is an experimental variable that dictates signal-to-noise

ratios (SNR) and structural resolution.

While

N Ammonium Chloride (

NH

Cl) remains the workhorse for protein expression,

N Ammonium Bromide (

NH

Br) occupies a critical niche. It is the precursor of choice when chloride ions pose catalytic
poisoning risks in organic synthesis or when studying halide-specific dynamics in
semiconductor lattices.
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This guide delineates the technical criteria for sourcing 98 atom %

NH

Br, establishes a self-validating quality control (QC) protocol, and maps the current supplier
landscape.

Technical Specifications & Criticality Analysis
When procuring

NH

Br, the "98 atom %" specification is the baseline, not the ceiling. However, in sensitive
applications, the chemical purity (trace metals and moisture) often outweighs marginal gains in
isotopic enrichment.

The "98%" Threshold vs. Experimental Noise
For NMR applications, the remaining 2% of

N (spin-1) acts as a silent contaminant in HSQC experiments, which detect

H-

N correlations.

98% Enrichment: Sufficient for standard backbone assignment and metabolic tracing.

>99% Enrichment: Recommended for relaxation studies (

/

) where isotopic dilution can introduce multi-exponential decay artifacts.

Counter-Ion Selection Logic (Bromide vs. Chloride)
Why choose Bromide?

Nucleophilicity: Bromide is a better nucleophile than chloride in polar aprotic solvents, often

accelerating substitution reactions in radiopharmaceutical synthesis.
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Perovskite Crystallization: In the synthesis of methylammonium lead bromide (MAPbBr

), using

N-labeled precursors allows for neutron scattering and solid-state NMR studies of rotational
dynamics. Chloride contamination here would alter the bandgap.

Table 1: Comparative Specification Requirements by Application

Parameter Protein NMR (Bio)
Perovskite
Semiconductors
(MatSci)

Small Molecule
Synthesis (Pharma)

Isotopic Enrichment 98 atom %
95 atom % (often

sufficient)
98 atom %

Chemical Purity 98%
99.99% (Trace Metals

Critical)
98%

Water Content
Low concern

(aqueous use)
Critical (< 100 ppm) Moderate

Key Contaminant
Paramagnetic ions

(Fe, Cu)
Other Halides (Cl, I) Unreacted Ammonia

Supply Chain Landscape
The market for

NH

Br is oligopolistic, dominated by primary manufacturers who perform the cryogenic distillation of
NO or chemical exchange processes, and secondary distributors.

Primary Manufacturers vs. Repackagers
Primary Manufacturers: Control the enrichment process. They offer the highest lot-to-lot

consistency.
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Distributors: Often repackage bulk material. Risk of moisture uptake during repackaging is

higher.

Major Suppliers:

Cambridge Isotope Laboratories (CIL):

Status: Market Leader.

Product: Ammonium Bromide (

N, 98%).

Reliability: High. Known for strict CoA (Certificate of Analysis) standards regarding water

content.

Merck / Sigma-Aldrich (Isotec):

Status: Major Global Supplier.

Product: Listed under their stable isotope division.

Logistics: Best for rapid delivery due to global warehousing, though often at a premium

price.

Eurisotop:

Status: Leading European Supplier (subsidiary of CIL).

Specialty: Excellent regulatory documentation for clinical trial precursors.

CortecNet:

Status: Specialized Distributor.

Focus: Strong in NMR consumables; often sources high-grade material for biological

applications.
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Internal Validation Protocol (The "Trustworthiness"
Pillar)
Do not rely solely on the vendor's CoA.

NH

Br is hygroscopic; improper storage during shipping can degrade the effective weight-based
stoichiometry.

The "Triple-Check" Workflow
This protocol ensures that the material entering your synthesis is chemically and isotopically

valid.

Step 1: Gravimetric Hygroscopicity Test

Method: Weigh a small aliquot (10 mg). Expose to air for 10 minutes. Reweigh.

Pass Criteria: < 1% mass gain. If higher, the material must be dried under vacuum over P

O

before use.

Step 2: Isotopic Verification via

H-NMR

Method: Dissolve 5 mg in D

O. Acquire a standard 1D proton spectrum.

Observation:

NH

appears as a doublet (coupling to spin-1/2

N) with a large coupling constant (
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Hz).

Contamination Check: Look for a central triplet (1:1:1) which corresponds to

NH

(coupling to spin-1

N). The ratio of the doublet integral to the total integral quantifies enrichment.

Step 3: Halide Purity (Silver Nitrate Test)

Method: Dissolve in water, add AgNO

.

Observation: Creamy precipitate (AgBr).

Differentiation: AgCl is white; AgI is yellow. This is a crude but effective qualitative check

against mislabeling.

Visualizing the Validation Logic
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Figure 1: Decision-matrix for incoming inspection of isotopically labeled ammonium salts. Note

the critical drying step for hygroscopic bromides.

Experimental Application: Synthesis of N-Labeled
Heterocycles
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To demonstrate the utility of

NH

Br, we examine its role in synthesizing labeled pyrroles or imidazoles where the bromide
counter-ion facilitates specific condensation pathways.

Workflow Logic
In the Paal-Knorr synthesis or similar cyclizations, the ammonium source provides the nitrogen

heteroatom. Using

NH

Br allows for the tracking of the nitrogen atom into the final drug candidate or metabolite.

1,4-Dicarbonyl
(Substrate)

Hemiaminal
Intermediate

15N-NH4Br
(Nitrogen Source)

15N-Pyrrole
(Labeled Product)- 2 H2O

H2O + HBr
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Figure 2: Simplified Paal-Knorr synthesis pathway utilizing 15N-Ammonium Bromide to

generate labeled heterocycles.
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BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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